(E)-6-(4-methoxystyryl)-3-phenethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H18N4OS/c1-25-17-11-7-16(8-12-17)10-14-19-23-24-18(21-22-20(24)26-19)13-9-15-5-3-2-4-6-15/h2-8,10-12,14H,9,13H2,1H3/b14-10+
• InChI Key: JROKYTLQQQJYMW-GXDHUFHOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CCC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)CCC4=CC=CC=C4
• Molecular Formula: C20H18N4OS
• Molecular Weight: 362.4 g/mol
• CAS No.: 874466-31-6

Description

The compound "(E)-6-(4-methoxystyryl)-3-phenethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole" belongs to the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole class, a fused heterocyclic system known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties . Its structure comprises a triazole ring fused with a thiadiazole ring, substituted at positions 3 and 6 with phenethyl and 4-methoxystyryl groups, respectively. The (E)-configuration of the styryl moiety likely enhances π-π stacking interactions with biological targets, while the methoxy group may improve solubility and metabolic stability .

Biological Activity

(E)-6-(4-methoxystyryl)-3-phenethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound belonging to the class of thiadiazoles and triazoles, which have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties and potential therapeutic applications.

Chemical Structure

The compound's structure can be represented as follows:

• Molecular Formula : C18H18N4OS
• Molecular Weight : 318.43 g/mol

The presence of the methoxy group and the triazole-thiadiazole framework contributes to its biological activity.

Antimicrobial Activity

Thiadiazole derivatives have been extensively studied for their antimicrobial properties. Research indicates that compounds with similar structures exhibit significant antibacterial and antifungal activities. For instance:

• Antibacterial Activity : Compounds derived from the thiadiazole core have shown effectiveness against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds typically range from 16 to 31.25 μg/mL against various bacterial strains .
• Antifungal Activity : Similar derivatives have demonstrated moderate antifungal activity, with MIC values ranging from 31.25 to 62.5 μg/mL .

Anticonvulsant Activity

Research indicates that thiadiazole derivatives possess anticonvulsant properties. The mechanism is believed to involve modulation of neurotransmitter systems and ion channels. In preclinical studies:

• In Vivo Studies : Compounds were evaluated using the maximal electroshock (MES) and pentylenetetrazol (PTZ) models, where certain derivatives exhibited protection rates exceeding 80% against induced seizures .

Anti-inflammatory Activity

Thiadiazoles have also been reported to exhibit anti-inflammatory effects. This activity is often attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.

Structure-Activity Relationship (SAR)

The biological activity of thiadiazole derivatives is influenced by their structural features. Key findings include:

• Substituents : The presence of electron-donating groups (like methoxy) enhances the biological activity by improving solubility and receptor binding affinity.
• Positioning of Functional Groups : Variations in the positioning of substituents on the thiadiazole ring significantly affect potency and selectivity against different biological targets .

Case Studies

Several studies have elucidated the biological effects of compounds similar to (E)-6-(4-methoxystyryl)-3-phenethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole:

• Study on Anticonvulsant Activity : A series of thiadiazole derivatives were synthesized and tested for anticonvulsant effects using animal models. The most active compound showed an ED50 value of 33 mg/kg in MES models .
• Antimicrobial Evaluation : A study evaluated a library of thiadiazole compounds against various pathogens, revealing that some compounds had MIC values comparable to standard antibiotics .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Effects

Triazolo-thiadiazole derivatives exhibit tunable bioactivity based on substituents at positions 3 and 4. Key comparisons include:

Compound	Substituents	Key Findings
3-(Adamantan-1-yl)-6-(2-chloro-6-fluorophenyl)-triazolo-thiadiazole	Adamantyl (position 3), halogenated aryl (position 6)	Adamantyl enhances lipophilicity and stabilizes crystal packing via C–H···π interactions. The halogenated aryl group improves antiproliferative activity (IC₅₀: 12 µM against MCF-7 cells).
6-(2-Chloro-6-fluorophenyl)-3-phenyl-triazolo-thiadiazole	Phenyl (position 3), halogenated aryl (position 6)	Less lipophilic than adamantyl analogs but shows stronger hydrogen bonding (N–H···N). Reduced anticancer activity (IC₅₀: 28 µM) compared to adamantyl derivatives.
3-(3-Chlorophenyl)-6-aryl-triazolo-thiadiazoles	Halogenated aryl (position 3), diverse aryl (position 6)	Compounds with electron-withdrawing groups (e.g., 4-F, 4-Cl) exhibit potent antimicrobial activity (MIC: 8 µg/mL against S. aureus).
3-(3,4-Dimethoxyphenyl)-6-(N-methyl-pyrrolyl)-triazolo-thiadiazole	Methoxy aryl (position 3), pyrrolyl (position 6)	Methoxy groups enhance solubility and COX-2 inhibition (IC₅₀: 0.8 µM). Pyrrolyl substituents contribute to π-stacking interactions in enzyme binding pockets.
6-(Naphthalen-2-yloxy)-3-(2-chlorophenyl)-triazolo-thiadiazole	Chlorophenyl (position 3), naphthoxy (position 6)	Demonstrates anti-inflammatory activity (72% edema inhibition at 50 mg/kg) with reduced ulcerogenicity compared to naproxen.

Physicochemical Properties

Property	(E)-6-(4-Methoxystyryl)-3-Phenethyl-Triazolo-Thiadiazole	3-Adamantyl-6-Halogenated Analogs	3-Methoxy-6-Pyrrolyl Derivatives
Melting Point	Not reported (predicted: 180–200°C)	215–220°C	162–200°C
LogP	~3.5 (estimated)	4.1–4.8	2.8–3.2
Aqueous Solubility	Moderate (methoxy enhances polarity)	Low (adamantyl increases hydrophobicity)	High (pyrrolyl and methoxy improve solubility)

Key Research Findings

Synthetic Flexibility: The triazolo-thiadiazole core is synthesized via cyclization of 4-amino-5-substituted-1,2,4-triazole-3-thiols with carboxylic acids or aldehydes in POCl₃ . Microwave-assisted methods improve yields (e.g., 80–90% for 3-fluoro/methoxy derivatives) .

Structure-Activity Relationships (SAR) :

• Position 3 : Bulky groups (adamantyl, phenethyl) enhance target affinity but reduce solubility.
• Position 6 : Styryl or aryl groups with electron-donating substituents (e.g., methoxy) improve pharmacokinetics .

Mechanistic Insights : Triazolo-thiadiazoles inhibit p38 MAPK (anti-inflammatory) and heparanase (antimetastatic) via competitive binding to ATP pockets or sulfatase domains.